Ethyl cyclohex-3-en-1-ylmethylcarbamate

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: ethyl N-(cyclohex-3-en-1-ylmethyl)carbamate
• InChI: InChI=1S/C10H17NO2/c1-2-13-10(12)11-8-9-6-4-3-5-7-9/h3-4,9H,2,5-8H2,1H3,(H,11,12)
• InChI Key: RKABMXMQHVWDHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NCC1CCC=CC1

Description

Ethyl cyclohex-3-en-1-ylmethylcarbamate is a carbamate derivative characterized by a cyclohexene ring substituted with a methylcarbamate group at the 1-position and an ethyl ester moiety. Carbamates are widely recognized for their biological activity, including applications in pharmaceuticals, agrochemicals, and polymer chemistry . Carbamates are typically synthesized via reactions between alcohols and isocyanates or through phosgene-mediated pathways, suggesting analogous routes for this compound .

Comparison with Similar Compounds

Table 1: Key Properties of Ethyl Cyclohex-3-en-1-ylmethylcarbamate and Analogs

Compound Name	CAS Number	Molecular Formula	Synthesis Method	Key Structural Features
This compound	Not available	C₁₁H₁₇NO₂	Likely alcohol + isocyanate reaction	Cyclohexene ring, ethyl carbamate group
Methyl (3-hydroxyphenyl)-carbamate	13683-89-1	C₈H₉NO₃	Not specified	Aromatic hydroxyl group, methyl carbamate
2-(4-Methylcyclohex-3-enyl)propan-2-yl N-phenylcarbamate	Not available	C₁₇H₂₁NO₂	α-Terpineol + phenyl isocyanate (HCl catalyst)	Disordered cyclohexene ring, phenyl group

Structural Insights :

• This compound features a cyclohexene ring with a carbamate group at the 1-position, differing from 2-(4-Methylcyclohex-3-enyl)propan-2-yl N-phenylcarbamate (), which has a phenyl substituent and a methyl group on the cyclohexene ring. This positional and functional group variation influences solubility, reactivity, and biological activity .

Physical and Chemical Properties

• This compound: Predicted to have moderate solubility in organic solvents (e.g., chloroform, ethyl acetate) due to its nonpolar cyclohexene ring.
• 2-(4-Methylcyclohex-3-enyl)...N-phenylcarbamate : Exhibits a disordered cyclohexene ring in its crystal structure, adopting a half-boat conformation. This disorder may affect melting points and crystallinity .
• Methyl (3-hydroxyphenyl)-carbamate : Requires respiratory protection (EN 143 particulate filter) and skin protection (gloves, barrier creams) due to hazards identified under CLP regulations .